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Compound of Interest

Compound Name: Aluminum triphosphate dihydrate

Cat. No.: B579274

In-depth Technical Guide: Aluminum
Triphosphate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthesis, and potential biological interactions of aluminum triphosphate
dihydrate. The information is tailored for professionals in research and drug development, with
a focus on structured data presentation and visualization of key processes.

Core Molecular and Physical Properties

Aluminum triphosphate dihydrate is an inorganic compound with the molecular formula
AlHeO12P3.[1][2] Key quantitative data for this compound are summarized in the table below for
ease of reference.
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Property Value Source
Molecular Formula AlHeO12P3 [1112]
Molecular Weight 317.94 g/mol [2][3]
aluminum;
hydroxy(oxido)phosphoryl]ox
IUPAC Name ! y 4 Jphosphoryljoxy [1]
-oxidophosphoryl] hydrogen
phosphate;dihydrate
Aluminum dihydrogen
Synonyms triphosphate dihydrate, [4]

AlH2P3010-:2H20

Synthesis of Aluminum Triphosphate Dihydrate

The synthesis of aluminum triphosphate dihydrate typically involves the reaction of an

aluminum source with phosphoric acid. While various specific methods exist, a general and

common approach is the reaction of alumina (Alz03) or aluminum hydroxide (Al(OH)3) with

phosphoric acid (H3POa).

A generalized experimental protocol is as follows:

Reactant Mixing: Alumina oxide and phosphoric acid are mixed, often in a specific molar

ratio (e.g., a P20s to Al20s ratio of 3:1), until a viscous suspension is formed.[4]

¢ Intermediate Formation: The mixture is heated to facilitate the reaction and formation of an

intermediate, such as an acid aluminum phosphate. This step can be performed at

temperatures ranging from 75 to 100°C for a duration of 0.5 to 3 hours.[5]

o Calcination: The intermediate product is then calcined at a higher temperature, typically

between 250 and 350°C for 1 to 4 hours, to produce anhydrous aluminum dihydrogen

tripolyphosphate.[5]

e Hydration: The anhydrous product is subsequently hydrated to yield aluminum

triphosphate dihydrate. This can be achieved through a water-quenching process where
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the anhydrous material is introduced to water or a dilute phosphoric acid solution at a
controlled temperature (250-350°C).[5]

 Purification: The final product is then filtered, washed, and dried to obtain pure aluminum
triphosphate dihydrate.[5]

The following diagram illustrates the general workflow for the synthesis of aluminum
triphosphate dihydrate.
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A generalized workflow for the synthesis of aluminum triphosphate dihydrate.
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Interaction with Signaling Pathways: The
Phosphoinositide Pathway

While specific studies on the direct interaction of aluminum triphosphate dihydrate with
signaling pathways are limited, extensive research has been conducted on the effects of
aluminum ions on cellular signaling. A primary target of aluminum is the phosphoinositide
signaling pathway, which is crucial for various cellular processes, including cell growth,
differentiation, and apoptosis.

Aluminum ions have been shown to inhibit the activity of phospholipase C (PLC), a key enzyme
in this pathway.[6][7][8] PLC is responsible for the hydrolysis of phosphatidylinositol 4,5-
bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IPs) and
diacylglycerol (DAG). By inhibiting PLC, aluminum can disrupt the downstream signaling
cascade that is dependent on these second messengers.

The proposed mechanism of inhibition involves aluminum ions acting on G proteins that
regulate PLC activity and potentially on the PLC enzyme itself.[6][7] This disruption leads to a
decreased production of IP3, which in turn can affect intracellular calcium homeostasis.

The diagram below illustrates the phosphoinositide signaling pathway and highlights the points
of inhibition by aluminum ions.
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The phosphoinositide signaling pathway with points of inhibition by aluminum ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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